Cas no 65237-26-5 (5-Isothiazolecarboxylic acid, 4-amino-3-methyl-, methyl ester)

• Product Name: 5-Isothiazolecarboxylic acid, 4-amino-3-methyl-, methyl ester
• CAS No: 65237-26-5
• MF: C₆H₈N₂O₂S
• MW: 172.204919815063
• CID: 4106907
• PubChem ID: 85925581
• Update Time: 2025-04-22

5-Isothiazolecarboxylic acid, 4-amino-3-methyl-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 5-Isothiazolecarboxylic acid, 4-amino-3-methyl-, methyl ester
• EN300-3968730
• 65237-26-5
• Methyl 4-amino-3-methyl-1,2-thiazole-5-carboxylate

• Inchi： 1S/C6H8N2O2S/c1-3-4(7)5(11-8-3)6(9)10-2/h7H2,1-2H3
• InChI Key： HERRWQTXXBENEW-UHFFFAOYSA-N
• SMILES： S1C(C(OC)=O)=C(N)C(C)=N1

Computed Properties

• Exact Mass: 172.03064868Da
• Monoisotopic Mass: 172.03064868Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 93.5Ų